Cas no 83925-76-2 (2H-Thiopyran-3(4H)-one, dihydro-2-methyl-, 1,1-dioxide)

2H-Thiopyran-3(4H)-one, dihydro-2-methyl-, 1,1-dioxide structure
83925-76-2 structure
Product Name:2H-Thiopyran-3(4H)-one, dihydro-2-methyl-, 1,1-dioxide
CAS No:83925-76-2
MF:C6H10O3S
MW:162.206800937653
CID:668231
PubChem ID:12789281
Update Time:2025-04-19

2H-Thiopyran-3(4H)-one, dihydro-2-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran-3(4H)-one, dihydro-2-methyl-, 1,1-dioxide
    • 2-methyl-1,1-dioxothian-3-one
    • 2-Methyl-1lambda~6~-thiane-1,1,3-trione
    • 83925-76-2
    • DTXSID40509906
    • Inchi: 1S/C6H10O3S/c1-5-6(7)3-2-4-10(5,8)9/h5H,2-4H2,1H3
    • InChI Key: QCOPWTQHYKWKDP-UHFFFAOYSA-N
    • SMILES: S1(CCCC(C1C)=O)(=O)=O

Computed Properties

  • Exact Mass: 162.03506535g/mol
  • Monoisotopic Mass: 162.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 59.6Ų
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